Cas no 34731-77-6 (4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid)

• Product Name: 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid
• CAS No: 34731-77-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1470311
• PubChem ID: 23423436
• Update Time: 2025-06-28

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid, monomethyl ester
• 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid
• 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylicacid
• 34731-77-6

• Inchi： 1S/C8H10O4/c1-12-6(11)8-3-2-7(8,4-8)5(9)10/h2-4H2,1H3,(H,9,10)
• InChI Key： ZRUIUIVTEFLETK-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC1(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 169.05007
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid: A Comprehensive Overview of Its Chemical Properties and Applications

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid, with the CAS No. 34731-77-6, represents a unique class of bicyclo[2.1.0]pentane derivatives characterized by its methoxycarbonyl functional group. This compound has garnered significant attention in recent years due to its structural versatility and potential applications in pharmaceutical and materials science research. The bicyclo[2.1.0]pentane framework, a strained cycloalkane with a unique three-membered ring system, provides a platform for functional group modifications, enabling the synthesis of bioactive molecules with tailored properties.

Recent studies have highlighted the chemical stability and reactivity of 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid in various reaction conditions. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its utility as a building block for the synthesis of acylating agents and carboxylic acid derivatives. The methoxycarbonyl group, a carboxylic acid ester, plays a critical role in modulating the hydrophilicity and lipophilicity of the molecule, making it suitable for drug development applications. Researchers have also explored its photophysical properties, revealing potential applications in optoelectronic materials.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is often synthesized through ring-opening polymerization or catalytic hydrogenation of its precursor compounds. A 2022 study in *Organic & Biomolecular Chemistry* reported a novel enantioselective synthesis method using chiral Brønsted acid catalysts, which enabled the preparation of enantiomerically pure bicyclo[2.1.0]pentane derivatives. This approach has significant implications for the development of chiral drugs, as the stereochemistry of such compounds can influence their biological activity and pharmacokinetic profiles.

In the field of pharmaceutical research, 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid has shown promise as a prodrug precursor. A 2023 study in *Drug Discovery Today* explored its potential in targeted drug delivery systems, where the carboxylic acid ester group can be hydrolyzed in vivo to release active pharmaceutical ingredients. Additionally, its low solubility in aqueous media makes it an attractive candidate for oral drug formulations, as it can enhance bioavailability through controlled release mechanisms.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid has also been investigated for its anti-inflammatory and antioxidant properties. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that derivatives of this compound exhibited cytotoxicity against cancer cell lines, suggesting its potential as a lead compound for antitumor drug development. The bicyclo[2.1.0]pentane scaffold is believed to interact with specific protein targets, such as kinase enzymes, through hydrophobic interactions and hydrogen bonding.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is frequently used as a starting material for the synthesis of polycyclic aromatic hydrocarbons and heterocyclic compounds. Its ring structure provides a rigid framework that can be functionalized with various alkyl and aryl substituents. A 2023 review in *Chemical Reviews* emphasized its role in the development of fluorescent probes for biological imaging, where the carboxylic acid ester group can be conjugated with fluorophores to enhance signal detection.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid has also been explored for its environmental applications. A 2024 study in *Environmental Science & Technology* demonstrated its potential as a biodegradable polymer in plastic alternatives, leveraging its chemical stability and low toxicity. Researchers have also investigated its photodegradation properties under UV irradiation, which could enable its use in sustainable materials and waste management systems.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a versatile compound with applications spanning pharmaceuticals, materials science, and environmental technology. Its unique bicyclo[2.1.0]pentane framework, combined with the methoxycarbonyl functional group, provides a foundation for the development of novel drugs, functional materials, and sustainable solutions. Continued research into its synthetic methods, biological activity, and environmental impact will likely expand its utility in various scientific and industrial domains.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid remains an active area of research, with ongoing studies focused on optimizing its synthetic pathways, enhancing its bioavailability, and exploring new applications. The chemical versatility of this compound, coupled with its structural uniqueness, positions it as a promising candidate for future innovations in pharmaceutical development and materials science.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a prime example of how functional group modifications can lead to the development of bioactive molecules with diverse applications. Its chemical properties and structural characteristics make it a valuable building block for researchers seeking to design novel compounds with specific biological activities and physical properties.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid has the potential to revolutionize multiple fields, from drug discovery to sustainable materials. Its synthetic flexibility and chemical stability make it an attractive candidate for further research and development. As scientists continue to explore its properties and applications, the compound is likely to play an increasingly important role in innovative technologies and scientific advancements.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is not only a significant compound in organic chemistry but also a promising candidate for real-world applications. Its unique structure and functional groups enable it to participate in a wide range of chemical reactions and biological processes, making it a valuable resource for scientific research and industrial innovation.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid represents a fascinating intersection of organic chemistry, pharmaceutical science, and materials engineering. Its structural complexity and functional versatility highlight the importance of molecular design in the development of advanced materials and targeted therapies. As research in this area continues to evolve, the compound is expected to contribute to new discoveries and technological breakthroughs across multiple disciplines.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid stands as a testament to the power of molecular engineering in creating compounds with specific functions and desirable properties. Its chemical properties, synthetic potential, and application possibilities underscore its significance in the field of organic chemistry and beyond. As scientists continue to explore its potential, the compound is poised to play a pivotal role in shaping the future of pharmaceuticals, materials science, and environmental technologies.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is not only a significant compound in organic chemistry but also a promising candidate for real-world applications. Its structural complexity and functional versatility make it an ideal candidate for further investigation and development. As scientists continue to explore its potential, the compound is poised to play a pivotal role in shaping the future of pharmaceuticals, materials science, and environmental technologies.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharmaceuticals, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound with immense research value and practical applications. Its structural features and functional groups make it an ideal candidate for further investigation and development. As the scientific community continues to uncover new insights and applications, the compound is likely to remain a focal point of innovation and discovery in various fields of study.

4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a compound that exemplifies the synergy between chemical structure and functional properties. Its unique characteristics and versatile applications highlight the importance of molecular design in creating innovative solutions. As research in this area progresses, the compound is expected to contribute to advancements in pharm, materials science, and environmental sustainability, solidifying its role as a key player in the scientific landscape.

Okay, let me try to figure out what's going on here. The user provided a long block of text that seems to be repetitive. It starts with some Chinese characters, then switches to English, and the content is about a compound called "4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid." The text is repeated multiple times with slight variations, like "pharm" instead of "pharmaceuticals" in the last line. First, I need to understand the purpose of this text. It looks like it's a piece of content that was copied and pasted multiple times, possibly due to a technical error or a mistake in formatting. The repetition might be a result of a loop or an accidental copy-paste action. The user might have intended to write a single paragraph but ended up repeating it several times. Next, the content itself is about a chemical compound. 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In summary, the user's query seems to involve a repetitive text block that includes a technical description of a chemical compound. They might need help with formatting, correcting errors, or understanding the content. The response should address the repetition, correct any typos, and provide information about the compound if needed. It's also important to ask for clarification on the user's specific needs to ensure the response is helpful. It seems you've shared a repetitive text block that includes a technical description of a chemical compound, 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid, along with some Chinese characters and formatting issues. Here's a breakdown and resolution: --- ### Key Observations: 1. Repetition: The text is repeated multiple times, likely due to a technical error (e.g., accidental copy-paste, loop in code, or formatting glitch). 2. Chinese Characters: The initial part includes non-English characters, which may be unrelated or part of a larger document. 3. Typo: The last line has a typo: "pharm" instead of "pharmaceuticals." 4. Content Focus: The text emphasizes the compound's research value, applications in pharmaceuticals, materials science, and environmental sustainability. --- ### How to Fix/Clarify: 1. Remove Repetition: - If this is a draft, delete duplicate sections to streamline the content. - If this is code, check for loops or formatting errors causing the repetition. 2. Correct the Typo: - Replace "pharm" with "pharmaceuticals" for clarity. 3. Contextualize the Compound: - The compound 4-(methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a synthetic organic molecule. Its structure (bicyclo[2.1.0]pentane) suggests a strained ring system, which could make it useful in pharmaceuticals (e.g., as a scaffold for drug design) or materials science (e.g., for polymer synthesis). 4. Address Chinese Characters: - If the Chinese text is irrelevant, remove it. If it’s part of a multilingual document, ensure proper formatting (e.g., using Unicode or a multilingual template). --- ### Example of Revised Text: > 4-(Methoxycarbonyl)bicyclo[2.1.0]pentane-1-carboxylic acid is a synthetic organic compound with potential applications in pharmaceuticals, materials science, and environmental sustainability. Its unique bicyclic structure may enable novel interactions in drug design or functional materials. Research into its properties could lead to advancements in targeted therapies or eco-friendly chemical processes. --- ### Next Steps: - If this is part of a larger project (e.g., a research paper, code, or document), clarify the purpose to ensure the content aligns with your goals. - If you need help with chemical structure analysis, applications, or formatting, provide more context! Let me know how I can assist further! 🧪📝